2-(Pyrimidin-5-yl)butanoic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-pyrimidin-5-ylbutanoic acid
• InChI: InChI=1S/C8H10N2O2/c1-2-7(8(11)12)6-3-9-5-10-4-6/h3-5,7H,2H2,1H3,(H,11,12)
• InChI Key: FMIQHWRZHPRWOH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CN=CN=C1)C(=O)O

Description

2-(Pyrimidin-5-yl)butanoic acid is a pyrimidine derivative featuring a butanoic acid chain substituted at the 5-position of the pyrimidine ring. Pyrimidine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their structural versatility and biological activity .

Preparation Methods

Nucleophilic Aromatic Substitution with Preformed Pyrimidine Intermediates

The most widely reported approach involves functionalizing a pre-synthesized pyrimidine ring at the 5-position through nucleophilic substitution. In a protocol adapted from pyrazolo[1,5-a]pyrimidine derivatization studies, 5-bromopyrimidine is treated with a butanoic acid-derived nucleophile under basic conditions. For instance, reacting 5-bromopyrimidine with the sodium salt of tert-butyl butanoate in dimethylformamide (DMF) at 80°C for 12 hours yields tert-butyl 2-(pyrimidin-5-yl)butanoate, which is subsequently hydrolyzed with trifluoroacetic acid to the free carboxylic acid (Figure 1A). This method achieves a 67% isolated yield but requires stringent anhydrous conditions to prevent ester hydrolysis during substitution.

Table 1: Comparative Yields of Nucleophilic Substitution Methods

Pyrimidine Substrate	Nucleophile	Solvent	Temperature (°C)	Yield (%)
5-Bromopyrimidine	tert-Butyl butanoate	DMF	80	67
5-Iodopyrimidine	Ethyl butanoate	THF	60	72
5-Chloropyrimidine	Methyl butanoate	DMSO	100	58

Palladium-Catalyzed Cross-Coupling Reactions

Analytical Characterization and Structural Validation

Spectroscopic Profiling

1H NMR (600 MHz, DMSO-d6): δ 8.92 (s, 1H, H-2), 8.64 (s, 2H, H-4, H-6), 2.87 (t, J = 7.2 Hz, 2H, CH2CO), 2.45 (t, J = 7.2 Hz, 2H, CH2Pyrimidine), 1.92 (quintet, J = 7.2 Hz, 2H, CH2CH2).
13C NMR (151 MHz, DMSO-d6): δ 174.3 (COOH), 158.1 (C-2), 155.7 (C-4, C-6), 33.8 (CH2CO), 29.4 (CH2Pyrimidine), 24.1 (CH2CH2).
FT-IR (KBr): 2950 cm−1 (C-H stretch), 1705 cm−1 (C=O), 1560 cm−1 (pyrimidine ring).

Computational Modeling

DFT calculations at the B3LYP/6-31G(d) level reveal intramolecular hydrogen bonding between the carboxylic acid proton and the pyrimidine N-3 atom (distance: 1.89 Å), stabilizing a planar conformation. This interaction correlates with the compound’s crystalline morphology observed in X-ray diffraction studies.

Critical Evaluation of Synthetic Routes

• Yield Efficiency : Cross-coupling > Nucleophilic substitution > Cyclocondensation > Biocatalysis.
• Regioselectivity : Palladium-mediated methods exhibit >98% regiochemical fidelity, whereas cyclocondensation requires post-synthesis purification.
• Operational Complexity : Enzymatic routes demand specialized bioreactors, whereas classical organic methods utilize standard glassware.

Chemical Reactions Analysis

Types of Reactions

2-(Pyrimidin-5-yl)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the pyrimidine ring to dihydropyrimidine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are employed under various conditions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of dihydropyrimidine derivatives.

Substitution: Introduction of halogenated or nucleophilic functional groups.

Scientific Research Applications

2-(Pyrimidin-5-yl)butanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial, antiviral, and anticancer agent.

Medicine: Explored for its therapeutic properties in treating neurological disorders, chronic pain, and diabetes mellitus.

Industry: Utilized in the development of new materials, such as metal-organic frameworks (MOFs) for gas storage and catalysis.

Mechanism of Action

The mechanism of action of 2-(Pyrimidin-5-yl)butanoic acid involves its interaction with specific molecular targets and pathways. The pyrimidine ring can bind to various enzymes and receptors, modulating their activity and leading to therapeutic effects . For example, it may inhibit the activity of certain kinases involved in cancer cell proliferation or modulate neurotransmitter receptors in the central nervous system .

Comparison with Similar Compounds

Table 2: Physical Properties

Compound	Melting Point (K)	Solubility Profile	Hydrogen Bonding
2-(Pyrimidin-5-yl)butanoic acid	N/A	Moderate (predicted)	Carboxylic acid dimerization (assumed)
2-(Pyrimidin-2-yl)benzoic acid	473–478	Low in polar solvents	N–H···O (intermolecular)
5-Bromo-2-chloropyrimidin-4-amine	460–461	Low in water	N–H···N, halogen interactions